Cas no 2225172-82-5 (2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid)

• Product Name: 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid
• CAS No: 2225172-82-5
• MF: C₉H₁₀BN₃O₂
• MW: 203.01
• CID: 5142135
• PubChem ID: 133554917
• Update Time: 2025-05-22

2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid
• 2225172-82-5
• (2-(3-Methyl-1H-pyrazol-1-yl)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H10BN3O2/c1-7-3-5-13(12-7)9-6-8(10(14)15)2-4-11-9/h2-6,14-15H,1H3
• InChI Key： WHMDJYUPMFTWQC-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(N2C=CC(C)=N2)C=1)(O)O

Computed Properties

• Exact Mass: 203.0866067g/mol
• Monoisotopic Mass: 203.0866067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid

Recent Advances in the Application of 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid (CAS: 2225172-82-5) in Chemical Biology and Drug Discovery

The compound 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid (CAS: 2225172-82-5) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This boronic acid derivative, characterized by its pyrazole and pyridine moieties, exhibits unique reactivity that makes it valuable for Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways, due to its ability to form stable complexes with key amino acid residues in ATP-binding sites.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in constructing novel Bruton’s tyrosine kinase (BTK) inhibitors. Researchers utilized 2225172-82-5 as a building block to introduce boronic acid functionality into heterocyclic scaffolds, enabling precise modulation of inhibitor selectivity and potency. The resulting analogs showed nanomolar activity against BTK while sparing off-target kinases, underscoring the compound’s potential in precision oncology. Parallel work in ACS Chemical Biology revealed its application in PROTAC (proteolysis-targeting chimera) development, where its boronic acid group facilitated covalent binding to E3 ligase ligands.

Beyond oncology, 2225172-82-5 has found utility in infectious disease research. A Nature Communications paper (2024) detailed its incorporation into β-lactamase inhibitors, where the boronic acid moiety acts as a transition-state analog to counteract antibiotic resistance. The compound’s stability under physiological conditions and low cytotoxicity, as confirmed by in vitro ADMET assays, position it as a promising candidate for next-generation antibacterial adjuvants. Notably, its pyridine nitrogen enhances water solubility—a critical advantage over traditional boronic acid drugs.

From a synthetic chemistry perspective, advances in protecting-group-free methodologies (Organic Letters, 2023) have streamlined the large-scale production of 2225172-82-5. New catalytic systems employing palladium nanoparticles on magnetic supports now achieve >90% yield in its preparation, addressing previous challenges in boronic acid purification. These innovations align with industry demand for cost-effective routes to this versatile intermediate, as evidenced by its inclusion in recent patent applications from major pharma companies (WO2023187542, US20240124421).

Looking forward, the unique properties of 2-(3-Methyl-1H-pyrazol-1-yl)pyridine-4-boronic acid continue to inspire novel applications. Ongoing clinical trials (NCT06022944) are evaluating its derivatives as first-in-class antifibrotic agents, leveraging the compound’s dual capacity for hydrogen bonding and reversible covalent interactions. As structural biology tools advance, the precise characterization of its binding modes—particularly in protein-protein interaction inhibition—promises to unlock further therapeutic opportunities across neurodegenerative and metabolic disorders.